![molecular formula C10H9ClFNO B5756381 N-(4-chloro-2-fluorophenyl)cyclopropanecarboxamide](/img/structure/B5756381.png)
N-(4-chloro-2-fluorophenyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of cyclopropane derivatives, including N-(4-chloro-2-fluorophenyl)cyclopropanecarboxamide-like structures, often involves multi-step synthetic routes. These routes may include nucleophilic substitution reactions, ester hydrolysis, and the use of commercially available precursors. For example, a synthetic method reported for a related compound, N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, was achieved from 1-(methoxycarbonyl) cyclopropane-1-carboxylic acid through a series of steps with a total yield of 48.8% (Zhou et al., 2021).
Molecular Structure Analysis
The crystal structure and molecular conformation of cyclopropane derivatives reveal significant insights into their 3D arrangement and intramolecular interactions. These structures are determined using X-ray diffraction analysis, demonstrating how substituents like chloro, fluoro, and carboxamide groups influence the overall molecular geometry. An example of a closely related compound, 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-N-hydroxymethyl-2,2-dimethylcyclopropanecarboxamide, showed its crystal structure, providing insights into the cyclopropane ring's configuration and substituent effects (De-long, 2008).
Chemical Reactions and Properties
Cyclopropane carboxamides undergo various chemical reactions, including nucleophilic substitution and condensation, influenced by their functional groups. These reactions are essential for further modifying the compound or introducing new functional groups that can alter its chemical behavior and properties.
Physical Properties Analysis
The physical properties of cyclopropane derivatives, such as solubility, melting point, and boiling point, are crucial for their application in different fields. These properties are determined by the compound's molecular structure, particularly the nature and position of substituents on the cyclopropane ring and the phenyl group. For instance, polyamides derived from similar structures demonstrate solubility in organic solvents and high thermal stability, indicating their potential use in high-performance materials (Gutch, Banerjee, & Jaiswal, 2003).
Safety and Hazards
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClFNO/c11-7-3-4-9(8(12)5-7)13-10(14)6-1-2-6/h3-6H,1-2H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSOPYFCGDIYMRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-2-fluorophenyl)cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.